Cas no 1448059-56-0 (methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448059-56-0
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 6382785
• PubChem ID: 71779316
• Update Time: 2025-06-09

methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-7-[(methylsulfonyl)amino]-, methyl ester
• methyl 7-(methanesulfonamido)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• methyl 7-(methylsulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• F2417-0687
• AKOS024647513
• 1448059-56-0
• VU0495073-1

• Inchi： 1S/C12H16N2O4S/c1-18-12(15)14-6-5-9-3-4-11(7-10(9)8-14)13-19(2,16)17/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： QIUMHUMHZUMIBO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NS(C)(=O)=O)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 436.8±55.0 °C(Predicted)
• pka: 9.06±0.20(Predicted)

Additional information on methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on Methyl 7-Methanesulfonamido-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS: 1448059-56-0)

Methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 1448059-56-0) is a synthetic compound of growing interest in the field of medicinal chemistry and drug discovery. This molecule, characterized by its tetrahydroisoquinoline scaffold and methanesulfonamido functional group, has recently emerged as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in targeting neurological disorders, cardiovascular diseases, and cancer, owing to its unique structural features and pharmacological properties.

The compound's significance stems from its role as a versatile building block in the synthesis of more complex molecules. Researchers have explored its utility in the development of protease inhibitors, receptor modulators, and enzyme-targeting drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, showcasing its potential in oncology applications. The study reported that derivatives of this compound exhibited promising activity against specific cancer cell lines, with IC50 values in the nanomolar range.

From a chemical perspective, the presence of both the methanesulfonamido group and the ester functionality at position 2 of the tetrahydroisoquinoline ring provides multiple sites for structural modification. This flexibility has been exploited in recent structure-activity relationship (SAR) studies, where various analogs were synthesized to optimize pharmacological properties. Computational modeling and molecular docking studies have revealed that these modifications can significantly influence the compound's binding affinity to target proteins, particularly in the context of neurological targets such as monoamine transporters.

Recent advancements in synthetic methodologies have improved the production efficiency of methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. A 2024 patent application disclosed a novel catalytic system that reduces the number of synthetic steps while increasing overall yield. This development is particularly important for scaling up production for preclinical and clinical studies. Additionally, analytical characterization techniques, including high-resolution mass spectrometry and multidimensional NMR spectroscopy, have been employed to ensure the compound's purity and structural integrity in pharmaceutical applications.

Pharmacokinetic studies of this compound and its derivatives have provided valuable insights into their drug-like properties. Research indicates that the ester group contributes to favorable membrane permeability, while the methanesulfonamido moiety enhances metabolic stability. These characteristics make the compound particularly attractive for central nervous system (CNS) drug development, where balancing blood-brain barrier penetration with metabolic stability is crucial. Ongoing research is focusing on prodrug strategies to further optimize the compound's bioavailability and tissue distribution.

In conclusion, methyl 7-methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a promising chemical entity with diverse therapeutic potential. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool in medicinal chemistry. Future research directions include expanding its applications to additional therapeutic areas, optimizing its pharmacokinetic profile, and exploring novel formulations for enhanced delivery. As investigations continue, this compound is expected to play an increasingly important role in the development of next-generation pharmaceutical agents.